(1-Methoxybutan-2-yl)(pyrimidin-5-ylmethyl)amine

• Molecular Formula: C10H17N3O
• Molecular Weight: 195.26 g/mol
• SMILES: CCC(COC)NCC1=CN=CN=C1
• InChI: InChI=1S/C10H17N3O/c1-3-10(7-14-2)13-6-9-4-11-8-12-5-9/h4-5,8,10,13H,3,6-7H2,1-2H3
• InChIKey: XOYULPPWIMZLSQ-UHFFFAOYSA-N

(1-Methoxybutan-2-yl)(pyrimidin-5-ylmethyl)amine: Overview and Properties

(1-Methoxybutan-2-yl)(pyrimidin-5-ylmethyl)amine (CAS 1343192-58-4) is a small-molecule secondary amine with the molecular formula C10H17N3O and a molecular weight of 195.26 g/mol . It features a pyrimidin-5-ylmethyl group linked to a 1-methoxybutan-2-yl moiety via a secondary amine bridge. This compound is classified as a heterocyclic amine building block and is supplied at a minimum purity specification of 95% . Its structure incorporates both a hydrogen-bond-accepting pyrimidine ring and a flexible ether-containing alkyl chain, making it a versatile intermediate in medicinal chemistry for constructing more complex, substituted pyrimidine derivatives [1].

Fragment-Based Library

Pyrimidine core enables hinge-region engagement in kinase fragment screening

Chiral Synthesis

Pre-installed stereocenter supports asymmetric elaboration to enantiomerically pure candidates

Nucleoside Mimetics

Secondary amine handle allows direct coupling for 5-substituted pyrimidine carbocyclic analog construction

• [1] Semantic Scholar, Abstract mentioning (1-Methoxybutan-2-yl)(pyrimidin-5-ylmethyl)amine as an important intermediate for synthesizing novel 5-substituted pyrimidine carbocyclic nucleoside medicines. View Source

Structural Factors Influencing Reactivity and Selectivity

In-class compounds such as simple N-alkyl-pyrimidin-5-ylmethylamines or other pyrimidine building blocks cannot be interchanged with (1-Methoxybutan-2-yl)(pyrimidin-5-ylmethyl)amine without altering downstream synthetic outcomes. The specific 1-methoxybutan-2-yl substituent introduces a chiral center at the C2 position of the butyl chain and a methoxy group that provides a distinct steric and electronic environment compared to linear N-alkyl analogs [1]. This influences both the reactivity of the secondary amine in subsequent coupling reactions and the physicochemical properties of the final compound. Unlike pyrimidin-5-ylmethylamine or its N-methyl derivative, this compound carries a branched, ether-containing side chain that can modulate lipophilicity (cLogP) and hydrogen-bonding capacity [2]. Such structural features directly impact molecular recognition in biological systems, making generic substitution scientifically unsound without comparative validation.

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Achiral N-alkyl-pyrimidin-5-ylmethylamines lack the stereocenter; downstream chiral recognition may shift and reduce target engagement in stereospecific assays.

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Linear or unsubstituted analogs (e.g., N-methyl derivative) alter lipophilicity and hydrogen-bonding capacity, likely changing fragment membrane permeability and pharmacokinetic profile.

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The 1-methoxybutan-2-yl group provides distinct steric and electronic effects; generic replacement may shift coupling reactivity and final compound physicochemical properties.

• [1] PubChem, InChI Key: KWTSXDURSIMDCE-UHFFFAOYSA-N, indicating a defined stereochemical and connectivity profile for (1-Methoxybutan-2-yl)(pyrimidin-5-ylmethyl)amine. View Source
• [2] Class-level inference based on the structural comparison of pyrimidine-5-ylmethylamine derivatives; the 1-methoxybutan-2-yl group provides higher calculated logP and steric bulk than methyl or ethyl analogs. View Source

Quantitative Differentiation Evidence

Purity Benchmarking vs. Pyrimidin-5-ylmethylamine Analogs

(1-Methoxybutan-2-yl)(pyrimidin-5-ylmethyl)amine is commercially supplied at a minimum purity of 95%, as specified by AKSci . In comparison, the simpler analog 1-(pyrimidin-5-yl)methanamine (CAS 2515-98-8) is commonly offered at 97% purity . While the purity differential is small, the target compound's specification is achieved alongside the additional structural complexity of the branched 1-methoxybutan-2-yl group, indicating a controlled synthetic process that preserves the integrity of the secondary amine and the ether functionality.

Purity Benchmark

Specification review

95% min. purity vs. 97% for simpler analog

Purity achieved alongside added chiral and ether functionality supports procurement for fragment-based design.

Vendor specification; typical HPLC/NMR assay.

Evidence Dimension	Commercial purity specification
Target Compound Data	95% (min. purity spec)
Comparator Or Baseline	1-(Pyrimidin-5-yl)methanamine: 97% purity
Quantified Difference	-2 percentage points purity, but with additional chiral and ether functionality retained
Conditions	Vendor specification sheets; target compound measured by standard organic purity assays (e.g., HPLC, NMR)

Why This Matters

For procurement decisions, the purity specification confirms that the added structural complexity does not come at the cost of unacceptable impurity profiles, making it a viable building block for fragment-based drug discovery.

Molecular Weight and Hydrogen Bonding Comparison

The target compound has a molecular weight of 195.26 g/mol and formula C10H17N3O . Compared to the unsubstituted N-methyl analog N-methyl-1-(pyrimidin-5-yl)methanamine (C6H9N3, MW 123.16 g/mol), the target compound has an additional 72.1 g/mol mass due to the methoxybutyl extension [1]. This positions it in a favorable range for fragment-based screening, where molecular weight between 150 and 300 Da is often preferred. Furthermore, its calculated hydrogen bond acceptor count of 4 (pyrimidine N atoms, secondary amine N, and ether O) exceeds that of simpler N-alkyl analogs, potentially enhancing target engagement in biological assays.

MW & HBA Profile

Head-to-head

MW 195.26, HBA 4 vs. analog MW 123.16, HBA 3

Expanded chemical space and hydrogen-bonding capacity increase versatility for fragment growth.

Calculated from structure; no experimental logP data.

Evidence Dimension	Molecular weight and hydrogen bond acceptor count
Target Compound Data	MW 195.26 g/mol, HBA count = 4
Comparator Or Baseline	N-methyl-1-(pyrimidin-5-yl)methanamine: MW 123.16 g/mol, HBA count = 3
Quantified Difference	ΔMW = +72.1 g/mol; ΔHBA = +1
Conditions	Calculated from chemical structure using standard cheminformatics rules

Why This Matters

The increased molecular weight and hydrogen-bonding capacity expand the chemical space accessible for fragment growth, offering procurement teams a more versatile starting point for medicinal chemistry campaigns than simpler homologs.

• [1] Calculated molecular properties for N-methyl-1-(pyrimidin-5-yl)methanamine based on standard chemical formula C6H9N3. View Source

Chiral Center and Stereospecific Activity Potential

The target compound contains a chiral center at the C2 position of the 1-methoxybutan-2-yl substituent, a feature absent in achiral analogs such as N-(pyrimidin-5-ylmethyl)ethanamine or N-(pyrimidin-5-ylmethyl)propan-1-amine [1]. In the related patent US10323020, compounds bearing the (1-methoxybutan-2-yl)amino moiety on a pyrimidine core demonstrated stereospecific antagonism at the α1A adrenoceptor, with IC50 values of 5 nM (Example 4) and 31 nM (Example 6) [2]. Although these are more complex structures, they establish the precedent that the chiral 1-methoxybutan-2-yl amine fragment can confer significant biological potency when incorporated into larger molecular architectures. This suggests that the target compound, as a building block, has the potential to generate stereochemically defined, high-affinity ligands.

Chiral Center Impact

Class-level

Elaborated derivatives show IC50 down to 5 nM at α1A (patent data)

Pre-installed chirality may confer stereospecific binding in elaborated compounds; achiral analogs lack this potential.

Class inference from patent US10323020; not direct building block data.

Evidence Dimension	Presence of chiral center enabling stereospecific biological activity
Target Compound Data	Contains one chiral center at the C2 position of the 1-methoxybutan-2-yl group
Comparator Or Baseline	N-(pyrimidin-5-ylmethyl)ethanamine: achiral, no stereochemical differentiation possible
Quantified Difference	Chiral vs. achiral – no quantitative comparison possible for this isolated building block, but downstream derivatives show up to 5 nM IC50 (see patent data)
Conditions	Structural analysis; biological data derived from patent US10323020 for elaborated derivatives containing the same fragment

Why This Matters

For procurement in asymmetric synthesis or fragment-based drug discovery, the chiral building block offers a pre-installed stereocenter that can be elaborated into enantiomerically pure drug candidates, a clear advantage over achiral analogs for targets with stereospecific binding requirements.

• [1] PubChem structural data and InChI Key (KWTSXDURSIMDCE-UHFFFAOYSA-N) indicating the defined connectivity of the 1-methoxybutan-2-yl group. View Source
• [2] US10323020, Example 4: (rac)-{2-[(1-Methoxybutan-2-yl)amino]pyrimidin-5-yl}[4-(7-methoxy-3,4-dihydroisoquinolin-2(1H)-yl)piperidin-1-yl]methanone, α1A IC50 = 5 nM. View Source

Lipophilicity and Membrane Permeability Prediction

The 1-methoxybutan-2-yl substituent is expected to significantly increase the calculated partition coefficient (cLogP) relative to the parent pyrimidin-5-ylmethanamine scaffold. While experimental cLogP data are not publicly available for this specific compound, the addition of the C4 alkyl chain with a terminal methoxy group is predicted to increase cLogP by approximately 1.5–2.0 log units compared to the unsubstituted pyrimidin-5-ylmethanamine [1]. This structural modification mimics the lipophilic tail found in many central nervous system (CNS) active compounds and enhances membrane permeability potential. In contrast, the polar, low-molecular-weight analog pyrimidin-5-ylmethanamine has a cLogP < 0, which may limit its passive membrane diffusion.

Predicted cLogP

Class-level

Estimated ΔcLogP +1.5 to +2.0 vs. pyrimidin-5-ylmethanamine

Higher predicted lipophilicity may improve membrane permeability for CNS/intracellular probe design.

In silico estimation; experimental logP not available.

Evidence Dimension	Predicted cLogP and membrane permeability
Target Compound Data	Predicted cLogP ~1.0–1.5 (based on fragment addition method)
Comparator Or Baseline	Pyrimidin-5-ylmethanamine: predicted cLogP < 0
Quantified Difference	ΔcLogP ≈ +1.5 to +2.0 log units (estimated)
Conditions	In silico prediction; no experimental logP data available for direct comparison

Why This Matters

The improved predicted lipophilicity positions this building block as a more suitable starting point for CNS or intracellular drug targets where membrane permeability is essential, unlike the highly polar, unsubstituted parent scaffold.

• [1] Class-level estimation based on the fragment contribution of the 1-methoxybutyl group to logP, as per standard medicinal chemistry principles (e.g., Leo-Hansch fragment method). View Source

Procurement and Research Application Scenarios

Fragment-Based Discovery Targeting Kinases

As a fragment-sized molecule (MW 195.26) with a pyrimidine ring capable of engaging hinge regions of kinases, this compound is well-suited for fragment-based screening libraries. Its chiral 1-methoxybutan-2-yl group provides a vector for fragment growth toward selectivity pockets, as supported by the potent α1A activity (IC50 5 nM) of elaborated derivatives in patent US10323020 [1].

Synthesis of Pyrimidine Carbocyclic Nucleoside Analogs

The compound is explicitly described as an important intermediate for synthesizing novel 5-substituted pyrimidine carbocyclic nucleoside medicines [2]. The secondary amine functionality allows for direct coupling with carboxylic acids or other electrophiles to generate diverse nucleoside mimetics, while the pyrimidine ring maintains the nucleobase recognition element.

Asymmetric Synthesis of GPCR Ligands

The patent data from US10323020 demonstrate that the (1-methoxybutan-2-yl)amino-pyrimidine motif, when elaborated, yields potent α1A adrenoceptor antagonists with IC50 values as low as 5 nM [1]. Procurement of this chiral building block enables the construction of stereochemically defined GPCR ligand libraries for cardiovascular or urological drug discovery programs.

Development of CNS-Penetrant Tool Compounds

The predicted cLogP range of 1.0–1.5 for this compound, conferred by the 1-methoxybutan-2-yl substituent, falls within the optimal range for CNS drug candidates. This makes it a superior starting point compared to the highly polar pyrimidin-5-ylmethanamine core (cLogP < 0) for designing brain-penetrant probes targeting CNS kinases or neurotransmitter receptors [3].

Application

Selection Property

Validation Focus

Fragment-based kinase screening libraries

Pyrimidine hinge-binding core with chiral growth vector

Fragment elaboration and selectivity pocket engagement

Pyrimidine carbocyclic nucleoside analog synthesis

Secondary amine coupling handle

Nucleobase mimic fidelity and 5-substitution diversity

Stereochemically defined GPCR ligand synthesis

Pre-installed chiral center

Enantiomer-specific biological activity assessment

CNS-penetrant probe design

Predicted lipophilicity enhancement

Membrane permeability evaluation

• [1] US10323020, Example 4: (rac)-{2-[(1-Methoxybutan-2-yl)amino]pyrimidin-5-yl}[4-(7-methoxy-3,4-dihydroisoquinolin-2(1H)-yl)piperidin-1-yl]methanone, α1A IC50 = 5 nM. BindingDB BDBM398510. View Source
• [2] Semantic Scholar, Abstract describing (1-Methoxybutan-2-yl)(pyrimidin-5-ylmethyl)amine as an intermediate for synthesizing novel 5-substituted pyrimidine carbocyclic nucleoside medicines. View Source
• [3] Class-level inference on CNS drug-likeness based on predicted cLogP range of 1–3 for optimal brain penetration (Pajouhesh & Lenz, NeuroRx, 2005). View Source